Cas no 78452-55-8 ((R)-N-Boc-2-Thienylalanine)

• Product Name: (R)-N-Boc-2-Thienylalanine
• CAS No: 78452-55-8
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD00065591
• CID: 59987
• PubChem ID: 329760388
• Update Time: 2025-04-18

(R)-N-Boc-2-Thienylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-D-2-thienylalanine
• (R)-N-Boc-2-thienylalanine
• Boc-β-(2-thienyl)-D-Ala-OH
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
• Boc-D-3-(2-Thienyl)-alanine
• Boc-D-Thi-OH
• Boc-β-(2-thienyl)-D-alanine
• (2R)-2-(tert-Butoxycarbonylamino)-3-(thiophen-2-yl)propionic acid
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-2-yl-propanoate
• (2R)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-3-thiophen-2-ylpropanoate
• (R)-2-tert-butoxycarbonylamino-3-thiophen-2-yl-propionic acid
• (R)-N-(tert-butoxycarbonyl)-3-(thiophen-2-yl)alanine
• Boc-3-(2-Thienyl)-D-alanine
• Boc-D-2-Thi-OH
• Boc-beta-(2-thienyl)-D-alanine
• OJLISTAWQHSIHL-SECBINFHSA-N
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-2-ylpropanoic acid
• Boc-beta-(2-thienyl)-D-Ala-OH
• N-Boc-beta-(2-thienyl)-D-alanine
• SBB066401
• KM1915
• Boc- beta -(2-thienyl)-D-Ala-OH
• Boc-D-2-Thienylalanine (Boc-D-2Thi-OH)
• SCHEMBL2481878
• AKOS015897336
• Boc-
• (2R)-2-(tert-Butoxycarbonylamino)-3(thiophen-2-yl)propionic acid
• Boc-beta-(2-thienyl)-D-Ala-OH, >=98.0% (HPLC)
• (R)-2-(tert-butoxycarbonylamino)-3-(thiophen-2-yl)propanoic acid
• (r)-2-[(tert.-butyloxy)carbonylamino]-3-(2-thienyl)propanoic acid
• n-(tert-butoxycarbonyl)-3-(2-thienyl)-d-alanine
• A50223
• MFCD00065591
• (R)-2-[(tert-butoxycarbonyl)amino]-3-(thiophen-2-yl)propionic acid
• PS-12145
• A-(2-thienyl)-D-Ala-OH
• AC-9987
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(thiophen-2-yl)propanoic acid
• CS-W012369
• EN300-77294
• 78452-55-8
• N-Boc-3-(2-thienyl)-L-alanine
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-(thiophen-2-yl)propanoic acid
• (R)-N-Boc-2-Thienylalanine

• MDL： MFCD00065591
• Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(16)13-9(10(14)15)7-8-5-4-6-18-8/h4-6,9H,7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key： OJLISTAWQHSIHL-SECBINFHSA-N
• SMILES： S1C=CC=C1C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Off white to beige crystalline powder
• Density: 1.2791 (rough estimate)
• Refractive Index: 1.6280 (estimate)
• PSA: 103.87000
• LogP: 2.65940
• Solubility: Not determined

(R)-N-Boc-2-Thienylalanine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents